1-[(2-fluorophenoxy)acetyl]-4-methylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to 1-[(2-fluorophenoxy)acetyl]-4-methylpiperazine involves complex chemical reactions. For example, the condensation of specific thiazolidines with fluoro-morpholino and methylpiperazino phenylenediamines leads to region-isomeric quinoxalines, indicating the nuanced control of substituents in the synthesis process of related compounds (Mamedov et al., 2009). Furthermore, the electrochemical fluorination method has been utilized in synthesizing F-(1-hexahydroazepine-acetyl fluoride) and its derivatives, showcasing a method to introduce fluorine into similar structures (Abe et al., 2000).
Molecular Structure Analysis
The analysis of intermolecular interactions in related compounds through X-ray diffraction reveals the stabilization by various interactions such as O-H...S, C-H...F, and π...π interactions, highlighting the significant role these play in the crystalline solid structure (Panini et al., 2014). These studies provide insights into the molecular structure and stability of this compound and its derivatives.
Chemical Reactions and Properties
The compound and its derivatives undergo various chemical reactions, leading to the formation of novel structures with different substituents. For instance, the synthesis and reactions of fused polycyclic nitrogen-containing heterocycles reveal the complexity and versatility of the chemical transformations possible with such compounds (Mamedov et al., 2009).
properties
IUPAC Name |
2-(2-fluorophenoxy)-1-(4-methylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O2/c1-15-6-8-16(9-7-15)13(17)10-18-12-5-3-2-4-11(12)14/h2-5H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCKWIDWQMGXRMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)COC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.